Cas no 122-94-1 (4-Butoxyphenol)

4-Butoxyphenol Properties

Names and Identifiers

• 4-Butoxyphenol
• 4-BUTYLOXYPHENOL
• 4-N-BUTOXYPHENOL
• 4-N-BUTYLOXYPHENOL
• 4-NORMAL-BUTOXYPHENOL
• HYDROQUINONE MONOBUTYL ETHER
• HYDROQUINONE MONO-N-BUTYL ETHER
• P-BUTOXYPHENOL
• 4-butoxy-pheno
• Phenol, 4-butoxy-
• Phenol, p-butoxy-
• 4-Buthoxy phenol
• PARA-BUTOXYPHENOL
• 4-(Butyloxy)phenol
• 4-butoxy-phenol
• Hydroquinone Butyl Ether
• n-butyl 4-hydroxyphenyl ether
• Phenol,4-butoxy
• Phenol,p-butoxy
• 4- isbutylphenol
• NSC-60292
• CHEBI:34392
• EN300-1273138
• D70503
• SCHEMBL57167
• 4-Butoxyphenol, 98%
• CS-0000206
• A804995
• CHEMBL224262
• FT-0617936
• Z381414690
• PD055597
• 8188DBS68J
• 122-94-1
• DS-6426
• HY-30271
• Q27116038
• MFCD00002336
• AKOS005431312
• EINECS 204-583-4
• DTXSID4059548
• NSC 60292
• UNII-8188DBS68J
• B0923
• AMY8990
• NS00024003
• W-108420
• NSC60292
• DTXCID7033735
• p-Butoxyphenol
• Hydroquinone Monobutyl Ether
• 4-BUTOXYPHENOL
• STK396632
• 4-Butoxy-phenol
• BBL004099
• 4-n-butyloxyphenol
• 4-n-Butoxyphenol
• +Expand

• MDL： MFCD00002336
• InChIKey： MBGGFXOXUIDRJD-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-2-3-8-12-10-6-4-9(11)5-7-10/h4-7,11H,2-3,8H2,1H3
• SMILES： OC1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 166.099
• Heavy Atom Count: 12
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• LogP: 2.57110
• PSA: 29.46000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 165°C/2mmHg(lit.)
• Melting Point: 64.0 to 67.0 deg-C
• Flash Point: 132.4 °C
• FEMA: 2874
• Solubility: Soluble in acetone and ethanol.
• Color/Form: White crystalline powder
• Density: 1.0060 (rough estimate)

4-Butoxyphenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39;S45;S53
• Safety Instruction： S26-S36/37/39-S61-S53-S45-S22
• Risk Phrases：R45; R23/24/25; R36/37/38; R42/43
• Dangerous goods sign： T Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

4-Butoxyphenol Customs Data

• HS CODE：2909500000
• Customs Data：

  China Customs Code:

  2909500000

  Overview:

  2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients